5-Bromo-3-methoxypyridin-2(1H)-one

• IUPAC Name: 5-bromo-3-methoxy-1H-pyridin-2-one
• InChI: InChI=1S/C6H6BrNO2/c1-10-5-2-4(7)3-8-6(5)9/h2-3H,1H3,(H,8,9)
• InChI Key: PTFYUJWNSXKSFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CNC1=O)Br
• Molecular Formula: C6H6BrNO2
• DSSTOX Substance ID: DTXSID20743902
• Molecular Weight: 204.02 g/mol
• CAS RN: 1189757-62-7

Description

5-Bromo-3-methoxypyridin-2(1H)-one is a chemical compound with the CAS Number: 1189757-62-7. It has a molecular weight of 204.02 and its IUPAC name is 5-bromo-3-methoxy-2(1H)-pyridinone.

Molecular Structure Analysis

The molecular formula of 5-Bromo-3-methoxypyridin-2(1H)-one is C6H6BrNO2. The InChI code for this compound is 1S/C6H6BrNO2/c1-10-5-2-4(7)3-8-6(5)9/h2-3H,1H3,(H,8,9).

Physical And Chemical Properties Analysis

5-Bromo-3-methoxypyridin-2(1H)-one is a solid at room temperature. It has a boiling point of 327.7±42.0 °C at 760 mmHg. The density of this compound is 1.7±0.1 g/cm3.

Scientific Research Applications

Synthesis and Chemical Transformation

• Synthesis of 5-Functionalised-2-Methoxypyridines : 5-Bromo-3-methoxypyridin-2(1H)-one has been used in the efficient synthesis of 5-functionalised-2-methoxypyridines, which are further applied in the creation of various bicyclic δ-lactams. This demonstrates its role as a versatile reagent in organic synthesis (Sośnicki, 2009).

Precursor in Chemical Reactions

• Precursor for Pyridyne Synthesis : It serves as a practical precursor for substituted 2,3-pyridyne, crucial in regioselective reactions with various organic compounds (Walters, Carter, & Banerjee, 1992).

Nitration Studies

• Directive Influence in Nitration : In nitration studies, 5-Bromo-3-methoxypyridin-2(1H)-one showcases a unique directive influence, leading to the formation of specific nitro derivatives. This highlights its importance in understanding chemical reactivity and selectivity (Hertog, Ammers, & Schukking, 2010).

Synthesis of Complex Organic Molecules

• Efficient Synthesis of Complex Organic Molecules : Demonstrated in the synthesis of various complex organic compounds, including those with potential pharmacological activities. Its use in these syntheses highlights its role in medicinal chemistry (Hirokawa, Horikawa, & Kato, 2000).

Formation of Heterocycles

• Formation of Cyclopropane Lactones and Heterocyclic Compounds : It is involved in reactions that lead to the formation of cyclopropane lactones and fused heterocyclic compounds, illustrating its versatility in creating diverse chemical structures (Farin˜a et al., 1987).

Development of Novel Pyrazoles

• Synthesis of Pyrazoles : 5-Bromo-3-methoxypyridin-2(1H)-one is used in the synthesis of novel pyrazoles, contributing significantly to heterocyclic chemistry and potential drug development (Martins et al., 2013).

Large-scale Synthesis Applications

• Large-Scale Synthesis of Alkyl Pyridin- and Pyrimidin-yl Acetates : Its role in the large-scale synthesis of these compounds underlines its industrial significance in the production of complex organic molecules (Morgentin et al., 2009).

Structural Analysis

• Crystal Structure Analysis : Used in the study of crystal structures, providing insights into molecular configurations and interactions, essential in the field of crystallography and material science (Yokoyama, Ohashi, Umemura, & Yoshimura, 1998).

Safety and Hazards

The safety information for 5-Bromo-3-methoxypyridin-2(1H)-one indicates that it is harmful by inhalation, in contact with skin, and if swallowed. The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).